6-Acetyl-3-chloropyridine-2-carbonitrile

• Molecular Formula: C8H5ClN2O
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 6-acetyl-3-chloropyridine-2-carbonitrile
• InChI: InChI=1S/C8H5ClN2O/c1-5(12)7-3-2-6(9)8(4-10)11-7/h2-3H,1H3
• InChI Key: VGMJLRWOQZCJNV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC(=C(C=C1)Cl)C#N

Description

6-Acetyl-3-chloropyridine-2-carbonitrile (CAS: 1256820-53-7) is a pyridine derivative featuring a cyano group at position 2, a chlorine atom at position 3, and an acetyl group at position 4. Its molecular formula is C₈H₅ClN₂O, with a molecular weight of 196.59 g/mol. Key synonyms include 6-Acetyl-3-chloropicolinonitrile and SCHEMBL15971691 .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights critical differences between 6-Acetyl-3-chloropyridine-2-carbonitrile and its analogues:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Properties/Applications	Reference
6-Acetyl-3-chloropyridine-2-carbonitrile	C₈H₅ClN₂O	196.59	Cl (3), CN (2), Acetyl (6)	Pharmaceutical intermediate
2-Chloro-4,6-dimethylnicotinonitrile	C₈H₆ClN₂	167.60	Cl (2), CN (3), CH₃ (4,6)	Agrochemical precursor
6-Chloro-3-(trifluoromethyl)picolinonitrile	C₇H₂ClF₃N₂	206.55	Cl (6), CN (2), CF₃ (3)	High thermal stability
2-Chloro-6-phenylnicotinonitrile	C₁₂H₇ClN₂	214.65	Cl (2), CN (3), Ph (6)	Crystallographic studies
2-Chloro-6-ethylpyridine-3-carbonitrile	C₈H₇ClN₂	166.61	Cl (2), CN (3), C₂H₅ (6)	Material science applications

Key Observations :

• Electron-Withdrawing Effects : The acetyl group in the target compound enhances electrophilic substitution reactivity compared to methyl or ethyl substituents in analogues .
• Steric Hindrance: Bulkier groups (e.g., phenyl in 2-Chloro-6-phenylnicotinonitrile) reduce solubility in polar solvents, whereas the acetyl group balances reactivity and solubility .
• Thermal Stability : Trifluoromethyl-substituted analogues exhibit higher thermal stability due to strong C-F bonds .

Physicochemical Properties

• Melting Point: The acetyl group in the target compound likely elevates its melting point compared to non-acetylated analogues (e.g., 2-Chloro-6-ethylpyridine-3-carbonitrile melts at ~167°C ).
• Solubility: Polar aprotic solvents (e.g., DMF, DMSO) are preferred due to the cyano and acetyl groups’ polarity .

Research Findings and Challenges

• Crystallography: 2-Chloro-6-phenylnicotinonitrile exhibits near-planar geometry with high pyridine aromaticity, suggesting similar behavior in the target compound .
• Toxicity : Chlorinated pyridines generally require careful handling; specific toxicity data for the target compound are pending .